Cas no 2172018-79-8 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidooxy}acetic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidooxy}acetic acid
• CAS No: 2172018-79-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6330228
• PubChem ID: 165538070
• Update Time: 2025-10-31

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidooxy}acetic acid
• EN300-1515821
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanamido]oxy}acetic acid
• 2172018-79-8

• Inchi： 1S/C25H30N2O6/c1-16(24(30)27-33-15-23(28)29)8-7-9-17(2)26-25(31)32-14-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,16-17,22H,7-9,14-15H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： YTXXCIBANSHUQM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(C(NOCC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidooxy}acetic acid

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidooxy}acetic Acid: A Comprehensive Overview

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidooxy}acetic acid is a complex organic compound with the CAS registry number 2172018-79-8. This compound belongs to the class of amino acids modified with protective groups, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is widely used in peptide synthesis as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. The structure of this compound incorporates a heptanamide moiety, which adds complexity to its chemical profile and potential applications in various fields such as drug delivery, materials science, and biochemistry.

The synthesis of this compound involves multi-step reactions, including the protection of the amino group with the Fmoc group and subsequent functionalization to introduce the heptanamide side chain. Recent advancements in peptide synthesis have enabled the precise control of such complex structures, ensuring high purity and yield. The Fmoc group plays a critical role in protecting the amino terminus during peptide assembly, allowing for controlled elongation and modification of peptide chains.

In terms of applications, this compound has shown promise in drug delivery systems. The heptanamide side chain can be functionalized to target specific tissues or cells, enhancing the bioavailability and efficacy of therapeutic agents. Additionally, the Fmoc group's stability under physiological conditions makes it an ideal candidate for controlled drug release mechanisms. Recent studies have explored the use of similar compounds in targeted cancer therapy, where the Fmoc group serves as a protective shield until the drug reaches its intended site.

From a structural perspective, the compound's heptanamide moiety introduces hydrophobicity, which can influence its solubility and interaction with biological membranes. This property is advantageous in designing drugs that need to cross lipid bilayers or bind to specific receptors. Furthermore, the presence of the Fmoc group allows for modular chemistry, enabling researchers to attach various functional groups or tags for tracking and imaging purposes.

Recent research has also highlighted the potential of this compound in materials science. Its unique structure can be utilized in designing self-assembling peptides for tissue engineering applications. The combination of hydrophobic and hydrophilic domains within the molecule facilitates the formation of nanostructures that mimic extracellular matrices, providing a scaffold for cell growth and differentiation.

In conclusion, 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidooxy}acetic acid represents a versatile building block in modern chemical synthesis. Its unique combination of functional groups and structural features opens up avenues for innovative applications in drug delivery, materials science, and biochemistry. As research continues to uncover new functionalities and optimizations for this compound, its role in advancing these fields is expected to grow significantly.